molecular formula C8H7N3O4 B1459243 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid CAS No. 18528-07-9

3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid

Cat. No. B1459243
CAS RN: 18528-07-9
M. Wt: 209.16 g/mol
InChI Key: IPNVPPYKPKBHLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid, also known as 3-cyano-2,4-dioxopyrimidine-1-propanoic acid, is a small organic acid with a wide range of applications in the scientific and medical fields. It is a compound of carbon, nitrogen, oxygen, and hydrogen with a molecular weight of 175.19 g/mol and a melting point of approximately 219-222°C. This acid has been studied extensively due to its unique properties, which make it a useful tool for a variety of scientific and medical applications.

Scientific Research Applications

Synthesis and Structural Analysis

  • Synthesis and Characterization : Studies have shown the synthesis and characterization of uracil derivatives, including methods like X-ray diffraction, DSC–TGA techniques for thermal stability analysis, and UV spectral studies to explore interactions with DNA. The findings suggest these compounds' potential in material science and biological applications due to their electrostatic DNA binding capabilities (Yao et al., 2013).

Molecular Engineering and Biomedical Applications

  • Molecular Engineering : Organic sensitizers comprising donor, electron-conducting, and anchoring groups have been engineered at a molecular level, showing high efficiency in solar cell applications. Such advancements indicate the role of these compounds in renewable energy technologies (Kim et al., 2006).

Drug Synthesis and Evaluation

  • Antitumor Activities : Derivatives have shown selective antitumor activities, demonstrating the potential in medicinal chemistry for developing new therapeutic agents. Research into the synthesis and evaluation of these compounds contributes to the ongoing search for effective cancer treatments (Xiong Jing, 2011).

Computational and Analytical Techniques

  • Computational Studies : DFT and molecular docking studies have been employed to investigate the structural, electronic, and optical properties of these compounds, offering insights into their potential applications in drug design and material science (Fahim & Abu-El Magd, 2021).

Quality Control in Pharmaceutical Development

  • Quality Control : Analytical methods, including 13C NMR-spectroscopy and LC-MS/MS, have been used to control the quality of active pharmaceutical ingredients among derivatives of 3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid. This research underscores the importance of precise analytical techniques in the development and quality assurance of new drugs (Zubkov et al., 2016).

properties

IUPAC Name

3-(5-cyano-2,4-dioxopyrimidin-1-yl)propanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3O4/c9-3-5-4-11(2-1-6(12)13)8(15)10-7(5)14/h4H,1-2H2,(H,12,13)(H,10,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPNVPPYKPKBHLP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=O)NC(=O)N1CCC(=O)O)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

209.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
Reactant of Route 2
Reactant of Route 2
3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
Reactant of Route 3
Reactant of Route 3
3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
Reactant of Route 4
Reactant of Route 4
3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
Reactant of Route 5
Reactant of Route 5
3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid
Reactant of Route 6
3-(5-cyano-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.